3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide

• IUPAC Name: 3-(5-ethylfuran-2-yl)-N-naphthalen-1-ylpropanamide
• InChI: InChI=1S/C19H19NO2/c1-2-15-10-11-16(22-15)12-13-19(21)20-18-9-5-7-14-6-3-4-8-17(14)18/h3-11H,2,12-13H2,1H3,(H,20,21)
• InChI Key: DLBZIUBHQHSOIY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide, also known as EFNA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFNA belongs to the class of amides and is synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has been shown to have neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide in lab experiments is its potential therapeutic applications. 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, as well as the potential to inhibit the growth of cancer cells. However, one limitation is the cost and complexity of its synthesis, which may make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide. One area of interest is the development of more efficient and cost-effective synthesis methods. Additionally, further research is needed to fully understand the mechanism of action of 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide and its potential therapeutic applications. Finally, more studies are needed to investigate the safety and efficacy of 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide in human clinical trials.

Synthesis Methods

The synthesis of 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide involves several steps, starting with the reaction of 2-naphthol with ethyl bromide to form 1-ethyl-2-naphthol. This compound is then reacted with furfural in the presence of a catalyst to form 5-ethyl-2-furyl-1-ethyl-2-naphthol. The final step involves the reaction of this compound with propanoyl chloride to form 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide.

Scientific Research Applications

3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models. 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, 3-(5-ethyl-2-furyl)-N-1-naphthylpropanamide has been studied for its potential use in the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models.